BENGHE Foundational & Exploratory

Check Availability & Pricing

GSK840: A Technical Guide to its Mechanism of
Action in Necroptosis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK840

Cat. No.: B10814840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of GSK840, a
potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). By elucidating
its role in the necroptosis signaling pathway, this document serves as a comprehensive
resource for researchers and professionals in the fields of cell death, inflammation, and drug
discovery.

Core Mechanism of Action: Inhibition of RIPK3

GSK840 is a small molecule inhibitor that specifically targets the kinase activity of RIPK3, a
central regulator of necroptosis.[1][2] Necroptosis is a form of programmed cell death
characterized by cellular swelling, membrane rupture, and the release of pro-inflammatory
cellular contents.[1] This pathway is implicated in a variety of inflammatory diseases, making its
modulation a key therapeutic strategy.[1]

GSK840 exerts its inhibitory effect by binding to the kinase domain of RIPK3, thereby
preventing the autophosphorylation of RIPK3 and the subsequent phosphorylation of its
downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL).[3] This action
effectively halts the necroptotic signaling cascade.

The Necroptosis Signaling Pathway and GSK840's
Point of Intervention
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Necroptosis is initiated by various stimuli, including tumor necrosis factor (TNF), which leads to
the formation of a signaling complex known as the necrosome. This complex is primarily
composed of RIPK1 and RIPKS3. The kinase activity of RIPK3 is indispensable for the execution
of necroptosis. Activated RIPK3 phosphorylates MLKL, triggering its oligomerization and
translocation to the plasma membrane, where it forms pores, leading to membrane disruption
and cell death.[3]

GSK840 directly interferes with this pathway at the level of RIPK3 activation. By inhibiting the
kinase function of RIPK3, GSK840 prevents the phosphorylation of MLKL, thereby blocking the
final execution step of necroptosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GSK840: A Technical Guide to its Mechanism of Action
in Necroptosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814840#gsk840-mechanism-of-action-in-
necroptosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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